2-chloro-N-[2-ethoxy-5-(piperidine-1-sulfonyl)phenyl]acetamide

• IUPAC Name: 2-chloro-N-(2-ethoxy-5-piperidin-1-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C15H21ClN2O4S/c1-2-22-14-7-6-12(10-13(14)17-15(19)11-16)23(20,21)18-8-4-3-5-9-18/h6-7,10H,2-5,8-9,11H2,1H3,(H,17,19)
• InChI Key: HRSVOAQOULJDJE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCCCC2)NC(=O)CCl
• Molecular Formula: C15H21ClN2O4S
• Molecular Weight: 360.9 g/mol

Description

2-chloro-N-[2-ethoxy-5-(piperidine-1-sulfonyl)phenyl]acetamide is a chemical compound that has gained significant interest in scientific research in recent years. It is commonly referred to as CP-690,550 and is a selective inhibitor of Janus kinase 3 (JAK3), an enzyme that plays a crucial role in the immune system.

Scientific Research Applications

Thiophene Analogues and Carcinogenicity Evaluation

• Research on thiophene analogues of carcinogens benzidine and 4-aminobiphenyl synthesized and evaluated for potential carcinogenicity suggests an approach that could be relevant for assessing the safety profile of compounds like 2-chloro-N-[2-ethoxy-5-(piperidine-1-sulfonyl)phenyl]acetamide. The study involved synthesis, structural analysis, and biological activity testing, indicating a comprehensive method for chemical evaluation (Ashby et al., 1978).

Piperidine Alkaloids in Drug Research

• A review of chemistry and pharmacology of piperidine alkaloids from Pinus and related genera highlights the medicinal importance of piperidine derivatives. This is relevant since the compound contains a piperidine moiety, suggesting its potential for therapeutic applications (Singh et al., 2021).

Sulfonamides and Pharmaceutical Applications

• A patent review of sulfonamides, which include sulfonyl groups as in the compound of interest, covers their use in various clinical applications, such as diuretics and carbonic anhydrase inhibitors. This could provide a pathway for considering similar applications for compounds containing sulfonyl groups (Carta et al., 2012).

Piperazine Derivatives and Therapeutic Use

• An article reviewing piperazine derivatives for therapeutic use, focusing on their significance in drug design, could be indirectly relevant to understanding how the piperidine and sulfonyl phenyl components of the compound might influence its pharmacological properties (Rathi et al., 2016).

Mechanism of Action

Target of Action

The primary targets of 2-chloro-N-[2-ethoxy-5-(piperidine-1-sulfonyl)phenyl]acetamide are currently unknown

Biochemical Pathways

Without specific target information, it’s challenging to determine the exact biochemical pathways affected by 2-chloro-N-[2-ethoxy-5-(piperidine-1-sulfonyl)phenyl]acetamide . Once the targets are identified, we can better understand the downstream effects on cellular processes.